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Compound of Interest

Compound Name: 2,2,3-Trimethylpentan-1-ol

Cat. No.: B15082746

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,2,3-trimethylpentan-1-ol, a branched
primary alcohol. The document details its fundamental chemical and physical properties,
outlines a general synthesis protocol, and presents a logical workflow for its preparation and
purification.

Core Chemical Identity

2,2,3-Trimethylpentan-1-ol is an organic compound with a branched eight-carbon backbone.
As a primary alcohol, its hydroxyl group is bonded to a carbon atom that is bonded to only one
other carbon atom.

Identifier Value Source
IUPAC Name 2,2,3-trimethylpentan-1-ol

Molecular Formula CsHis0 [11[2][3]
Molecular Weight 130.23 g/mol [11[3114]
CAS Registry Number 57409-53-7 [2]
SMILES CCc(C)c(c)(cyco [1]
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Physicochemical Properties

While extensive experimental data for this specific isomer is limited in publicly available
literature, the following table summarizes computed and available data. Professionals should
verify these values through experimental analysis for critical applications.

Property Value Notes

Physical State Liquid (at STP) Inferred from similar isomers
Boiling Point Data not available

Melting Point Data not available

Density Data not available

Polar Surface Area 20.2 A2 Computed

Complexity 76.6 Computed

Note: STP (Standard Temperature and Pressure) is defined as 0°C and 100 kPa.

Experimental Protocols: Synthesis

The synthesis of branched primary alcohols like 2,2,3-trimethylpentan-1-ol can be
approached through the hydroformylation of a corresponding alkene followed by the reduction
of the resulting aldehyde, or via Grignard reactions. A generalized protocol for the synthesis
from an appropriate alkene is outlined below.

Objective: To synthesize 2,2,3-trimethylpentan-1-ol from a suitable branched alkene (e.g.,
2,3,3-trimethylpent-1-ene).

Materials:
e 2,3,3-trimethylpent-1-ene

e Hydroboration-oxidation reagents (e.g., borane-tetrahydrofuran complex, sodium hydroxide,
hydrogen peroxide)

¢ Anhydrous diethyl ether
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Distilled water
Saturated sodium chloride solution (brine)
Anhydrous magnesium sulfate

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,
separatory funnel, etc.)

Heating mantle and magnetic stirrer
Rotary evaporator

Distillation apparatus

Methodology:

o Hydroboration: a. In a flame-dried, three-necked round-bottom flask under an inert
atmosphere (e.g., nitrogen or argon), dissolve the starting alkene, 2,3,3-trimethylpent-1-ene,
in anhydrous diethyl ether. b. Cool the solution in an ice bath. c. Add the borane-
tetrahydrofuran (BHs-THF) complex dropwise to the stirred solution. d. After the addition is
complete, allow the reaction mixture to warm to room temperature and stir for several hours
to ensure the completion of the hydroboration step.

Oxidation: a. Cool the reaction mixture again in an ice bath. b. Slowly and carefully add an
agueous solution of sodium hydroxide. c. Add hydrogen peroxide (30% solution) dropwise,
ensuring the temperature of the mixture is controlled. d. After the addition, remove the ice
bath and stir the mixture at room temperature for at least one hour.

Work-up and Extraction: a. Transfer the reaction mixture to a separatory funnel. b. Separate
the organic layer. c. Wash the organic layer sequentially with distilled water and then with
brine. d. Dry the isolated organic layer over anhydrous magnesium sulfate. e. Filter to
remove the drying agent.

Purification: a. Remove the solvent (diethyl ether) from the filtrate using a rotary evaporator.
b. Purify the resulting crude alcohol by fractional distillation under reduced pressure to obtain
pure 2,2,3-trimethylpentan-1-ol.
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Logical Workflow and Visualization

As a simple aliphatic alcohol, 2,2,3-trimethylpentan-1-ol is not typically involved in complex
biological signaling pathways. The following diagram illustrates a logical workflow for its
chemical synthesis and subsequent purification, which is a common procedure in organic
chemistry and drug development for creating novel molecules or reference standards.[3]
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Caption: General workflow for the synthesis and purification of 2,2,3-trimethylpentan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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